Cas no 2229636-77-3 (3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid
• CAS No: 2229636-77-3
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 5835564
• PubChem ID: 165683325
• Update Time: 2025-06-11

3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid
• 2229636-77-3
• EN300-1945840

• Inchi： 1S/C7H4Cl2F2N2O2/c8-5-4(6(9)13-2-12-5)7(10,11)1-3(14)15/h2H,1H2,(H,14,15)
• InChI Key： ZXSZSOSOEPEHBG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 255.9617891g/mol
• Monoisotopic Mass: 255.9617891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid

Introduction to 3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid (CAS No. 2229636-77-3)

3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid, identified by the chemical compound code CAS No. 2229636-77-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of chlorine and fluorine substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

The structure of 3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid consists of a pyrimidine core substituted with two chlorine atoms at the 4 and 6 positions, and a propanoic acid moiety with two fluorine atoms at the 3-position. This arrangement imparts a high degree of electrophilicity to the pyrimidine ring, facilitating its participation in various nucleophilic substitution reactions. Additionally, the presence of the carboxylic acid group provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrimidine derivatives, in particular, have been extensively studied due to their resemblance to nucleic acid bases, which allows them to interact with biological macromolecules such as DNA and RNA. The compound CAS No. 2229636-77-3, with its unique structural features, has been explored as a lead molecule in several research initiatives aimed at identifying new pharmacophores for drug discovery.

One of the most compelling aspects of 3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid is its versatility in serving as a building block for more complex structures. The chlorine atoms at the 4 and 6 positions of the pyrimidine ring can be readily displaced by various nucleophiles, allowing for the introduction of different functional groups. This property makes it an attractive candidate for designing molecules with specific biological targets. For instance, researchers have utilized this compound to synthesize inhibitors of enzymes involved in cancer metabolism and viral replication.

The fluorine atoms in the propanoic acid moiety also play a crucial role in modulating the pharmacokinetic properties of derived compounds. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. The incorporation of fluorine into drug candidates has been associated with significant improvements in their efficacy and safety profiles. Therefore, CAS No. 2229636-77-3 represents a promising starting point for developing next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the discovery process using compounds like 3-(4,6-dichloropyrimidin-5-yl)-3,3-difluoropropanoic acid. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions have guided synthetic efforts toward optimizing potency and selectivity. By leveraging computational tools alongside traditional experimental approaches, scientists have been able to rapidly screen large libraries of derivatives and identify promising candidates for further development.

The agrochemical sector has also shown interest in pyrimidine derivatives due to their potential as crop protection agents. The structural motifs present in CAS No. 2229636-77-3 are similar to those found in several commercially available herbicides and fungicides. Researchers have hypothesized that by modifying this scaffold, new compounds with improved efficacy against pests and diseases could be developed without compromising environmental safety.

In conclusion, CAS No. 2229636-77-3, corresponding to (4-chloro-N-(4-chloro-pyrimidin-5-yl)-2-fluoroacetamide) or more commonly referred to as (2-fluoro-N-(pyridinecarboxamido)pyrimidine) when fully substituted can be considered an important intermediate in organic synthesis especially within pharmaceuticals where fluorinated compounds often exhibit enhanced bioavailability or metabolic stability . Its role as a versatile building block underscores its significance not only academically but also industrially within both medicinal chemistry research & agrochemical development pipelines . Future studies will likely continue exploring novel derivatives synthesized from this core structure aiming towards discovering novel bioactive agents applicable across multiple therapeutic areas including oncology , infectious diseases , neurology , etc .